Cas no 1121598-13-7 (3-((2-Chloro-4-fluorobenzyl)oxy)azetidine)

• Product Name: 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine
• CAS No: 1121598-13-7
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 4916620
• Update Time: 2025-06-10

3-((2-Chloro-4-fluorobenzyl)oxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine
• 3-[(2-chloro-4-fluorobenzyl)oxy]azetidine
• 3-[(2-chloro-4-fluorophenyl)methoxy]azetidine
• STK505979
• T2533
• azetidine, 3-[(2-chloro-4-fluorophenyl)methoxy]-, hydrochloride

• Inchi： 1S/C10H11ClFNO/c11-10-3-8(12)2-1-7(10)6-14-9-4-13-5-9/h1-3,9,13H,4-6H2
• InChI Key： ANVZERPGEDJKHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1CNC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3

Additional information on 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine

Comprehensive Overview of 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine (CAS No. 1121598-13-7)

3-((2-Chloro-4-fluorobenzyl)oxy)azetidine (CAS No. 1121598-13-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly explored for its potential in drug discovery. The presence of a 2-chloro-4-fluorobenzyl moiety further enhances its reactivity and applicability in synthetic chemistry. Researchers are particularly interested in its role as a building block for small molecule inhibitors and bioactive intermediates, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for heterocyclic compounds like 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s molecular weight and lipophilicity make it a candidate for optimizing drug-like properties, a hot topic in medicinal chemistry forums. Its CAS No. 1121598-13-7 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in structure-activity relationship (SAR) studies. Additionally, its potential applications in crop protection chemicals have sparked interest among agrochemical researchers, as fluorinated benzyl derivatives are known for their efficacy in pest control.

The synthesis of 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine typically involves nucleophilic substitution reactions, leveraging the reactivity of the azetidine ring. Recent publications highlight its utility in cross-coupling reactions, a trending area in green chemistry. Questions like “How to synthesize azetidine derivatives?” or “What are the applications of fluorobenzyl ethers?” are common in scientific search queries, underscoring the need for detailed technical resources. The compound’s stability under physiological conditions also makes it a subject of interest for prodrug design, a niche yet growing field in oncology and neurology.

From an industrial perspective, 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine is often discussed in the context of scale-up challenges and process optimization. Forums and patent filings reveal a focus on improving yield and purity, addressing pain points in batch production. Its regulatory status (non-hazardous under standard conditions) further facilitates its adoption in GMP-compliant facilities. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modularity positions it as a valuable scaffold for lead optimization.

Environmental and sustainability considerations are also pivotal. The fluorine atom in 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine raises questions about biodegradability, a trending topic in eco-friendly chemistry. Researchers are investigating alternative synthetic routes to minimize waste generation, aligning with green chemistry principles. Searches for “fluorine in agrochemicals environmental impact” or “azetidine toxicity profile” reflect these concerns, highlighting the compound’s dual role in innovation and responsibility.

In conclusion, 3-((2-Chloro-4-fluorobenzyl)oxy)azetidine (CAS No. 1121598-13-7) exemplifies the intersection of cutting-edge research and industrial practicality. Its versatility in drug development, agrochemical formulations, and synthetic methodology ensures its continued relevance. As AI-driven drug discovery and sustainable chemistry dominate scientific discourse, this compound’s molecular architecture offers a template for future breakthroughs. For detailed spectroscopic data or supplier information, refer to authoritative chemical databases or peer-reviewed journals.